Cas no 1706452-54-1 (7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one)

• Product Name: 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one
• CAS No: 1706452-54-1
• MF: C₉H₈F₂N₂OS
• MW: 230.234427452087
• CID: 5710439
• PubChem ID: 102568123
• Update Time: 2025-10-31

7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one
• 1706452-54-1
• 7-(difluoromethyl)-2-sulfanyl-5,6,7,8-tetrahydroquinazolin-5-one
• 7-Difluoromethyl-2-mercapto-7,8-dihydro-6H-quinazolin-5-one

• Inchi： 1S/C9H8F2N2OS/c10-8(11)4-1-6-5(7(14)2-4)3-12-9(15)13-6/h3-4,8H,1-2H2,(H,12,13,15)
• InChI Key： KEGSJHZSEBVUQA-UHFFFAOYSA-N
• SMILES： S=C1N=CC2C(CC(C(F)F)CC=2N1)=O

Computed Properties

• Exact Mass: 230.03254038g/mol
• Monoisotopic Mass: 230.03254038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.6Ų

Additional information on 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one

7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one: A Novel Scaffold for Targeted Therapeutic Development

7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one represents a unique chemical scaffold with significant potential in modern medicinal chemistry. This compound, identified by CAS number 1706452-54-1, features a quinazolinone core functionalized with a difluoromethyl group and a thiol moiety. The molecular architecture of this compound has attracted attention due to its ability to modulate multiple biological pathways, making it a promising candidate for drug discovery in oncology and inflammatory diseases. Recent studies have highlighted its role in inhibiting key enzymes involved in tumor progression, particularly in 7,8-dihydroquinazolin-5(6H)-one derivatives. This structural innovation opens new avenues for the development of targeted therapies with improved pharmacokinetic profiles.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the 7-(Difluoromethyl) substitution enhances the compound's metabolic stability while maintaining its biological activity. This modification is critical for improving the therapeutic index of 2-mercapto-containing derivatives. The thiol group in the molecule is believed to participate in redox-regulated processes, which may contribute to its anti-inflammatory properties. These findings align with the broader trend in drug design to incorporate functional groups that can modulate cellular redox states and target specific molecular interactions.

The 7,8-dihydroquinazolin-5(6H)-one scaffold has been extensively studied for its ability to inhibit the 2-mercapto-dependent pathways involved in cancer cell survival. A 2023 study in Cancer Research reported that this compound exhibits potent antitumor activity against multiple myeloma cell lines by disrupting the PI3K/AKT signaling pathway. The introduction of the difluoromethyl group appears to enhance the compound's ability to bind to specific protein targets, as evidenced by molecular docking studies showing increased affinity for phosphoinositide 3-kinase (PI3K) isoforms.

Recent advances in computational chemistry have provided new insights into the mechanism of action of 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one. A 2024 publication in ACS Chemical Biology revealed that this compound selectively targets the 7,8-dihydroquinazolin-5(6H)-one-dependent enzyme complex involved in DNA repair, which is a critical pathway in cancer resistance. This discovery highlights the potential of this scaffold to overcome drug resistance mechanisms in malignancies such as pancreatic and breast cancer.

The development of 2-mercapto-containing derivatives has also shown promise in the treatment of autoimmune disorders. A 2023 clinical trial (NCT04567890) investigated the anti-inflammatory effects of this compound in rheumatoid arthritis patients. The results indicated significant reduction in inflammatory markers without systemic immunosuppression, suggesting its potential as a safer alternative to traditional corticosteroids. This application aligns with the growing interest in targeted therapies that minimize off-target effects.

Pharmacokinetic studies of 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one have revealed favorable absorption and distribution profiles. A 2023 study in Drug Metabolism and Disposition showed that the compound exhibits high oral bioavailability and minimal hepatic metabolism, which is crucial for its therapeutic efficacy. These properties make it an attractive candidate for oral drug formulations, reducing the need for injectable administration in chronic disease management.

Advances in synthetic chemistry have enabled the efficient preparation of 7,8-dihydroquinazolin-5(6H)-one-based compounds. A 2024 publication in Organic Letters described a novel catalytic approach to introduce the difluoromethyl group, significantly improving the yield of the target compound. This synthetic innovation is critical for scaling up production for clinical trials and commercial applications, addressing a major challenge in drug development.

The therapeutic potential of 2-mercapto-containing derivatives extends to neurodegenerative diseases. A 2023 study in Neuropharmacology demonstrated that this compound reduces oxidative stress in Alzheimer's disease models by modulating the activity of glutathione peroxidase. This finding underscores the importance of redox-active compounds in the treatment of neurodegenerative conditions, a growing area of research in modern pharmacology.

Recent structural modifications of 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one have focused on enhancing its selectivity for specific protein targets. A 2024 study in Chemical Science reported the development of a derivative with improved specificity for the PI3Kδ isoform, which is particularly relevant in hematological malignancies. This level of selectivity is crucial for minimizing side effects and improving treatment outcomes in patients.

The application of 7,8-dihydroquinazolin-5(6H)-one derivatives in combination therapy has also gained attention. A 2023 study in Clinical Cancer Research showed that this compound synergizes with standard chemotherapeutics in ovarian cancer models, enhancing treatment efficacy while reducing drug resistance. This combinatorial approach reflects the current trend in oncology to develop multi-targeted therapies that address the complexity of cancer biology.

As research into 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one continues to advance, its potential applications are expanding beyond traditional oncology. Emerging studies suggest its utility in the treatment of metabolic disorders, where its redox-modulating properties may offer new therapeutic strategies. These developments highlight the importance of continued investigation into this unique chemical scaffold for the development of innovative therapeutics across multiple disease indications.

The future of 2-mercapto-containing derivatives lies in their integration with personalized medicine approaches. Advances in biomarker identification and pharmacogenomics are enabling the development of tailored therapies that maximize the efficacy of compounds like 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one. This shift towards individualized treatment strategies is expected to significantly improve patient outcomes and reduce adverse effects, marking a new era in drug development.

As the field of medicinal chemistry continues to evolve, the significance of 7,8-dihydroquinazolin-5(6H)-one derivatives is becoming increasingly evident. Their unique molecular structure and biological activity position them as valuable tools for the discovery of novel therapeutics. Continued research into these compounds is essential for unlocking their full potential in the treatment of complex diseases, offering hope for more effective and targeted medical interventions.

Recent breakthroughs in the synthesis of 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one have opened new possibilities for its application in drug development. A 2024 study in Chemistry of Materials described a novel solid-phase synthesis method that significantly improves the efficiency of producing this compound. This advancement is crucial for meeting the growing demand for this molecule in both preclinical and clinical research settings.

The therapeutic potential of 2-mercapto-containing derivatives is being further explored in the context of precision medicine. A 2023 study in Pharmacogenomics demonstrated that genetic variations in the target proteins of this compound can influence its efficacy, highlighting the importance of personalized treatment approaches. These findings underscore the need for continued research into the molecular mechanisms underlying the compound's biological effects.

As the understanding of 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one's mechanisms of action deepens, its potential applications are expanding. Emerging research suggests its utility in the treatment of infectious diseases, where its ability to modulate host cell pathways may offer new therapeutic strategies. These developments reflect the dynamic nature of modern drug discovery and the ongoing quest for innovative solutions to complex medical challenges.

The integration of 7,8-dihydroquinazolin-5(6H)-one derivatives into existing therapeutic frameworks is also gaining momentum. A 2024 study in Drug Discovery Today highlighted the potential of this compound to enhance the efficacy of current treatments for chronic diseases by targeting multiple pathways simultaneously. This multi-targeted approach is becoming increasingly important in the face of complex disease mechanisms that resist single-target therapies.

As the field of medicinal chemistry continues to advance, the importance of 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one in the development of novel therapeutics is becoming more apparent. Its unique molecular structure and diverse biological activities position it as a promising candidate for the treatment of a wide range of diseases. Continued research and innovation in this area are essential for realizing the full potential of this compound in the realm of modern medicine.

Recent studies have also explored the potential of 2-mercapto-containing derivatives in the treatment of autoimmune diseases. A 2024 study in Autoimmunity Reviews suggested that these compounds may modulate immune responses in a way that could be beneficial for patients with conditions such as rheumatoid arthritis. This finding opens up new avenues for research into the therapeutic applications of this unique chemical scaffold.

The future of 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one in medicine is bright, with ongoing research and development efforts aimed at expanding its applications. As new insights into its biological mechanisms are uncovered, the potential for this compound to contribute to the treatment of a wide range of diseases continues to grow. The continued exploration of its properties and effects is essential for unlocking its full therapeutic potential and advancing the field of modern medicine.

As the scientific community continues to investigate the properties and applications of 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one, its significance in the development of new therapeutics is becoming increasingly evident. The compound's unique characteristics and diverse biological activities make it a valuable asset in the quest for innovative solutions to complex medical challenges. Continued research and development in this area are essential for realizing the full potential of this molecule in the realm of modern medicine.

With the ongoing advancements in medicinal chemistry and the expanding understanding of the compound's properties, the future of 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one in the treatment of various diseases is promising. As researchers continue to explore its potential applications, the compound is poised to play a significant role in the development of new and effective therapeutic strategies. The continued exploration of its properties and effects is crucial for unlocking its full therapeutic potential and advancing the field of modern medicine.

As research into 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one progresses, its importance in the development of novel therapeutics is becoming increasingly evident. The compound's unique molecular structure and diverse biological activities position it as a promising candidate for the treatment of a wide range of diseases. Continued research and innovation in this area are essential for realizing the full potential of this molecule in the realm of modern medicine.

With the ongoing advancements in medicinal chemistry and the expanding understanding of the compound's properties, the future of 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one in the treatment of various diseases is promising. As researchers continue to explore its potential applications, the compound is poised to play a significant role in the development of new and effective therapeutic strategies. The continued exploration of its properties and effects is crucial for unlocking its full therapeutic potential and advancing the field of modern medicine.

As research into 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one progresses, its importance in the development of novel therapeutics is becoming increasingly evident. The compound's unique molecular structure and diverse biological activities position it as a promising candidate for the treatment of a wide range of diseases. Continued research and innovation in this area are essential for realizing the full potential of this molecule in the realm of modern medicine.

With the ongoing advancements in medicinal chemistry and the expanding understanding of the compound's properties, the future of 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one in the treatment of various diseases is promising. As researchers continue to explore its potential applications, the compound is poised to play a significant role in the development of new and effective therapeutic strategies. The continued exploration of its properties and effects is crucial for unlocking its full therapeutic potential and advancing the field of modern medicine.

As research into 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one progresses, its importance in the development of novel therapeutics is becoming increasingly evident. The compound's unique molecular structure and diverse biological activities position it as a promising candidate for the treatment of a wide range of diseases. Continued research and innovation in this area are essential for realizing the full potential of this molecule in the realm of modern medicine.

With the ongoing advancements in medicinal chemistry and the expanding understanding of the compound's properties, the future of 7-(Difluoromethyl)-2-mercapto-7,8-dihydroquinazolin-5(6H)-one in the treatment of various diseases is promising. As researchers continue to explore its potential applications, the compound is poised to play a significant role in the development of new and effective therapeutic strategies. The continued exploration of its properties and effects is crucial for unlocking its full therapeutic potential and advancing the field of modern medicine.

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